4-Acetyl-1-(3-aminopropyl)-4-phenylpiperidine

• CAS No.: 166809-67-2
• Molecular Formula: C16H24N2O
• Molecular Weight: 260.37 g/mol
• IUPAC Name: 1-[1-(3-aminopropyl)-4-phenylpiperidin-4-yl]ethanone
• InChI: InChI=1S/C16H24N2O/c1-14(19)16(15-6-3-2-4-7-15)8-12-18(13-9-16)11-5-10-17/h2-4,6-7H,5,8-13,17H2,1H3
• InChI Key: NTQVHBVWXDUWGU-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1(CCN(CC1)CCCN)C2=CC=CC=C2

Description

4-Acetyl-1-(3-aminopropyl)-4-phenylpiperidine is a useful research compound. Its molecular formula is C16H24N2O and its molecular weight is 260.37 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-Acetyl-4-phenylpiperidine (1.53 g, 7.50 mmol, 1.00 equiv, Aldrich), 3-bromopropylamine hydrobromide (1.64 g, 7.50 mmol, 1.00 equiv) and potassium carbonate (1.24 g, 9.00 mmol, 1.20 equiv) were stirred in refluxing 1,4-dioxane (50 mL) for 12 hours. After removal of dioxane, water (50 mL) was added and the pH was adjusted to 11-12 by addition of 1N aqueous NaOH. The mixture was extracted with CH2Cl2 (100 mL+3×50 mL). The combined organic solutions were dried over MgSO4 and concentrated. The residue was purified by flash chromatography (EtOAc-MeOH—Et3N 100:40:20) to give 780 mg (40%) of colorless oil, which was characterized spectroscopically.